RX 821002 hydrochloride

• CAS No.: 109544-45-8
• Product Name: RX 821002 hydrochloride
• Molecular Formula: C12H15ClN2O3
• Molecular Weight: 270.71 g/mol
• IUPAC Name: 2-(3-methoxy-2H-1,4-benzodioxin-3-yl)-4,5-dihydro-1H-imidazole;hydrochloride
• Standard InChI: InChI=1S/C12H14N2O3.ClH/c1-15-12(11-13-6-7-14-11)8-16-9-4-2-3-5-10(9)17-12;/h2-5H,6-8H2,1H3,(H,13,14);1H
• Standard InChIKey: IMPOOMVZVWKSAP-UHFFFAOYSA-N
• SMILES: COC1(COC2=CC=CC=C2O1)C3=NCCN3.Cl
• Canonical SMILES: COC1(COC2=CC=CC=C2O1)C3=NCCN3.Cl
• Description: RX 821002 hydrochloride(cas 109544-45-8) is a potent, selective α2-adrenoceptor antagonist with very low affinity for imidazoline sites, displays selectivity for the α2D over the α2A subtypes (pKd values are 9.7 and 8.2 respectively).
• Synonyms: (S)-2-(2-methoxy-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)-4,5-dihydro-1H-imidazole hydrochloride
• Reference: 1. J Wildl Dis. 1989 Jan;25(1):95-8.; Evaluation of xylazine hydrochloride as the sole immobilizing agent in moose and caribou--and its subsequent reversal with idazoxan.; Doherty TJ(1), Tweedie DP.; Author information:; (1)Department of Clinical Studies, University of Guelph, Ontario, Canada.; Xylazine hydrochloride was used as the sole immobilizing agent in moose and caribou. The animals were free-ranging and immobilization was accomplished from a helicopter using powered darts. Following a period of immobilization during which radiotelemetry collars were fitted, the animals were revived using idazoxan (RX 781094) or its methoxy analogue RX 821002. Xylazine was administered at dose rates of approximately 3.0 mg/kg and 5.0 mg/kg to the moose and caribou, respectively. Moose received 430 +/- 27 mg of xylazine and a mean dose of 10 mg idazoxan (RX 781094). Caribou received 485 +/- 30 mg xylazine and a mean dose of 4 mg idazoxan (RX 821002). This technique gave adequate immobilization with rapid recovery of consciousness in both species.
• PubChem Compound: 11957683
• Last Modified: Nov 11 2021